(E)-3-((1S,3s)-adamantan-1-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(1-adamantyl)-N-[(E)-(4-hydroxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C21H24N4O2/c26-17-3-1-13(2-4-17)12-22-25-20(27)18-8-19(24-23-18)21-9-14-5-15(10-21)7-16(6-14)11-21/h1-4,8,12,14-16,26H,5-7,9-11H2,(H,23,24)(H,25,27)/b22-12+
• InChI Key: UHZXNNGWPFNXKS-WSDLNYQXSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC(=NN4)C(=O)NN=CC5=CC=C(C=C5)O
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC(=NN4)C(=O)N/N=C/C5=CC=C(C=C5)O
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

(E)-3-((1S,3s)-adamantan-1-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.449. The purity is usually 95%.
BenchChem offers high-quality (E)-3-((1S,3s)-adamantan-1-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-((1S,3s)-adamantan-1-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

Compounds similar to the specified chemical have been synthesized and characterized using various spectroscopic methods, including FT-IR, NMR, and single-crystal X-ray diffraction. For example, Karrouchi et al. (2021) reported the synthesis and characterization of a related compound, highlighting its potential anti-diabetic properties through molecular docking studies (Karrouchi et al., 2021). These studies often aim to understand the molecular structures and properties that contribute to the compound's reactivity and stability.

Antimicrobial Activity

Research has also focused on the antimicrobial properties of these compounds. For instance, Al-Wahaibi et al. (2020) synthesized novel broad-spectrum antibacterial candidates based on similar adamantane-1-carbohydrazide derivatives, demonstrating potent antibacterial activity with minimal inhibitory concentration (MIC) values against various bacterial strains (Al-Wahaibi et al., 2020).

Antitumor and Anticancer Activities

Further investigations have explored the antitumor and anticancer potentials of adamantane-1-carbohydrazide derivatives. Wassel et al. (2021) synthesized a series of adamantane-pyrazole and hydrazone hybridized compounds, evaluating their cytotoxic effects on various cancer cell lines. The study found that certain derivatives displayed promising IC50 values, indicating their potential as anticancer agents (Wassel et al., 2021).

Antioxidant Properties

Compounds with structural similarities have also been investigated for their antioxidant properties. For example, Pillai et al. (2019) synthesized Schiff bases containing pyrazole rings, assessing their antioxidant activities. The compounds showed significant inhibitory potentials against α-glucosidase, along with notable antioxidant activities in vitro (Pillai et al., 2019).